1,4-Dioxane

• CAS No.: 123-91-1
• Product Name: 1,4-Dioxane
• Molecular Formula: C4H8O2
• Molecular Weight: 88.11 g/mol
• IUPAC Name: 1,4-dioxane
• Standard InChI: InChI=1S/C4H8O2/c1-2-6-4-3-5-1/h1-4H2
• Standard InChIKey: RYHBNJHYFVUHQT-UHFFFAOYSA-N
• Impurities: 1,4-Dioxane may contain bis(2-chloroethyl) ether ... as an impurity.; The tendency of 1,4-dioxane to form peroxides may be lessened by the addition of a reducing agent, such as stannous chloride or ferrous sulfate.; Peroxides: 0.003% max (certified reagent), 50 mg/kg max (technical); acetic acid: 0.01% max (certified reagent), 0.1% max (technical); Water : 0.02% max (certified), 0. 1% max (technical); Non-volatile matter : 0.004% max (certified), 0.0025% max (technical) ; 2-methyl-1,3-dioxolane: not reported (certified), 0.05%. /From table/; Certified reagent grade: carbonyl : 0.05% max; heavy metals (Pb) : 0.25 ppm max; iron: 0.25 ppm max. /From table/
• SMILES: C1COCCO1
• Canonical SMILES: C1COCCO1
• Boiling Point: 214 °F at 760 mm Hg (NTP, 1992); 101.5 °C; 101.2 °C; 101 °C; 214°F
• Colorform: Colorless liquid or solid (below 53 degrees F)
• Density: 1.036 at 68 °F (USCG, 1999); 1.0337 g/cu cm at 20 °C; Relative density (water = 1): 1.03; 1.03
• Flash Point: 54 °F (NTP, 1992); 65 °F (18.3 °C) (Open cup); 12 °C c.c.; 55°F
• Melting Point: 53.2 °F (NTP, 1992); 11.8 °C; 11.75 °C; 12 °C; 53°F
• Physical Description: Dioxane appears as a clear colorless liquid with a faint ethereal odor. Flash point 55°F. Slightly denser than water and soluble in water. Vapors heavier than air. Susceptible to autooxidation to form peroxides.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid or solid (below 53°F) with a mild, ether-like odor.
• Description: Dioxane appears as a clear colorless liquid with a faint ethereal odor. Flash point 55°F. Slightly denser than water and soluble in water. Vapors heavier than air. Susceptible to autooxidation to form peroxides.; 1,4-Dioxane is a clear liquid that easily dissolves in water. It is used primarily as a solvent in the manufacture of chemicals and as a laboratory reagent; 1,4-dioxane also has various other uses that take advantage of its solvent properties. 1,4-Dioxane is a trace contaminant of some chemicals used in cosmetics, detergents, and shampoos. However, manufacturers now reduce 1,4-dioxane from these chemicals to low levels before these chemicals are made into products used in the home.; 1,4-dioxane is a dioxane with oxygen atoms at positions 1 and 4. It has a role as a non-polar solvent, a carcinogenic agent and a metabolite. It is a volatile organic compound and a dioxane.
• Shelf Life: Stable under recommended storage conditions. Test for peroxide formation before distillation or evaporation. Test for peroxide formation or discard after 1 year. Stable under recommended storage conditions.; Stable to light but forms peroxide in air, especially in presence of moisture.
• Solubility: greater than or equal to 100 mg/mL at 68° F (NTP, 1992); 11.35 M; In water, >800 g/L at 25 °C; Miscible with most organic solvents; Miscible with aromatic hydrocarbons and oils.; Solubility in water: miscible; Miscible
• Synonyms: 1,4-dioxane; diethylene ether; dioxan; dioxane; p-dioxane
• Vapor Density: 3.03 (NTP, 1992) (Relative to Air); 3.03 (Air = 1); Relative vapor density (air = 1): 3.0; 3.03
• Vapor Pressure: 29 mm Hg at 68 °F ; 37 mm Hg at 77° F (NTP, 1992); 38.09 mmHg; 38.1 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 3.9; 29 mmHg
• PubChem Compound: 31275
• Last Modified: Nov 11 2021